Cas no 149587-72-4 (methyl 3-(tert-butoxycarbonylamino)thiophene-2-carboxylate)

methyl 3-(tert-butoxycarbonylamino)thiophene-2-carboxylate structure
149587-72-4 structure
Product Name:methyl 3-(tert-butoxycarbonylamino)thiophene-2-carboxylate
CAS No:149587-72-4
MF:C11H15NO4S
MW:257.30610203743
MDL:MFCD01763684
CID:1028500
PubChem ID:18925408
Update Time:2025-04-20

methyl 3-(tert-butoxycarbonylamino)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-((tert-butoxycarbonyl)amino)thiophene-2-carboxylate
    • 3-TERT-BUTOXYCARBONYLAMINO-THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
    • methyl 3-[(tert-butoxycarbonyl)amino]thiophene-2-carboxylate
    • F9995-0346
    • methyl 3-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-2-thiophenecarboxylate
    • Methyl 3-(Boc-amino)thiophene-2-carboxylate
    • Methyl 3-(t-butoxycarbonylamino)thiophene-2-carboxylate
    • 3-(Boc-amino)thiophene-2-carboxylic acid methyl ester
    • Methyl 3-(Boc-amino)-2-thiophenecarboxylate
    • Oprea1_080955
    • methyl 3-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-2-carboxylate
    • 3-[(tert-butoxy-oxomethyl)amino]-2-thiophenecarboxylic acid methyl ester
    • Methyl 3-[( tert-butoxycarbonyl)amino]thiophene-2-carboxylate
    • 3-tert-ButoxycarbonylaMino-thiophene-2-carboxylicacidMethylester
    • methyl 3-(tert-butoxycarbonylamino)thiophene-2-carboxylate
    • CS-0037157
    • SY123650
    • 2-thiophenecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
    • AKOS005173799
    • DB-357272
    • STL090030
    • 3-tert-Butoxycarbonylaminothiophene-2-carboxylic acid methyl ester
    • VU0549345-1
    • F30969
    • Methyl 3-(Boc-amino)-thiophene-2-carboxylate
    • DTXSID40596538
    • SCHEMBL2106155
    • 149587-72-4
    • AS-73898
    • methyl 3-t-butoxycarbonylaminothiophene-2-carboxylate
    • EN300-255909
    • MFCD01763684
    • Methyl 3-(Boc-amino)thiophene-2-carboxylate, 97%
    • JEMOHNKXRFEUDT-UHFFFAOYSA-N
    • methyl 3-{[(tert-butoxy)carbonyl]amino}thiophene-2-carboxylate
    • ALBB-013194
    • XH0874
    • MDL： MFCD01763684
    • Inchi： 1S/C11H15NO4S/c1-11(2,3)16-10(14)12-7-5-6-17-8(7)9(13)15-4/h5-6H,1-4H3,(H,12,14)
    • InChI Key： JEMOHNKXRFEUDT-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 257.07200
  • Monoisotopic Mass: 257.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 92.9Ų

Experimental Properties

  • Melting Point: 88-93 °C
  • PSA: 92.87000
  • LogP: 2.95470

methyl 3-(tert-butoxycarbonylamino)thiophene-2-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H317
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi

methyl 3-(tert-butoxycarbonylamino)thiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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methyl 3-(tert-butoxycarbonylamino)thiophene-2-carboxylate Production Method

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